![molecular formula C27H26N2O6S B2647733 (Z)-allyl 7-methyl-3-oxo-5-phenyl-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate CAS No. 537685-31-7](/img/structure/B2647733.png)
(Z)-allyl 7-methyl-3-oxo-5-phenyl-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-allyl 7-methyl-3-oxo-5-phenyl-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C27H26N2O6S and its molecular weight is 506.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Research into derivatives of thiazolopyrimidine compounds, which are structurally related to the requested compound, has demonstrated significant antimicrobial activity. For instance, a study by Maddila et al. (2012) synthesized ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives and found them to exhibit in vitro antioxidant, antibacterial, and antifungal activities (Maddila et al., 2012). Such compounds have shown efficacy against a range of microbial strains, highlighting the potential of thiazolopyrimidine derivatives in antimicrobial drug development.
Anti-inflammatory and Antinociceptive Activities
Thiazolopyrimidine derivatives have also been evaluated for their anti-inflammatory and antinociceptive effects. A study by Alam et al. (2010) found that certain thiazolo[3,2-a]pyrimidine derivatives possessed significant anti-inflammatory and antinociceptive activities, showing promise for the development of new pain and inflammation management drugs (Alam et al., 2010).
Anticancer Activity
Further research has indicated the anticancer potential of thiazolopyrimidine compounds. Abdel-Motaal et al. (2020) reported on the synthesis of new heterocycles utilizing a thiophene incorporated thioureido substituent, with some derivatives showing potent activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020). This suggests that modifications to the thiazolopyrimidine scaffold could yield compounds with significant anticancer properties.
Structural and Molecular Insights
Studies focusing on the structural modifications of thiazolopyrimidine derivatives reveal the importance of specific structural features for biological activity. Nagarajaiah and Begum (2014) explored the synthesis and conformational features of thiazolopyrimidines, demonstrating how various substituents impact intermolecular interaction patterns and potentially the biological activities of these compounds (Nagarajaiah & Begum, 2014).
properties
IUPAC Name |
prop-2-enyl (2Z)-7-methyl-3-oxo-5-phenyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N2O6S/c1-6-12-35-26(31)22-16(2)28-27-29(23(22)18-10-8-7-9-11-18)25(30)21(36-27)15-17-13-19(32-3)24(34-5)20(14-17)33-4/h6-11,13-15,23H,1,12H2,2-5H3/b21-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCUNQJHYEYMVQG-QNGOZBTKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)SC2=N1)C4=CC=CC=C4)C(=O)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(N2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/SC2=N1)C4=CC=CC=C4)C(=O)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.